Cas no 92643-72-6 (Methyl 3-amino-4-hydroxy-5-methoxybenzoate)

• Product Name: Methyl 3-amino-4-hydroxy-5-methoxybenzoate
• CAS No: 92643-72-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD12913545
• CID: 1075011
• PubChem ID: 13408825
• Update Time: 2025-04-20

Methyl 3-amino-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-hydroxy-5-methoxybenzenecarboxylate
• methyl 3-amino-4-hydroxy-5-methoxybenzoate
• 3-amino-4-hydroxy-5-methoxy-benzoic acid methyl ester
• Benzoic acid,3-amino-4-hydroxy-5-methoxy-,methyl ester
• methyl 5-amino-4-hydroxy-3-methoxybenzoate
• MFCD12913545
• AKOS005071768
• SY059761
• 92643-72-6
• CS-0370449
• EN300-1082135
• METHYL 3-AMINO-4-HYDROXY-5-METHOXYBENZOATE 95+%
• 3-Amino-4-hydroxy-5-methoxybenzoic acid methyl ester
• DTXSID50539850
• AC7301
• AE-0044
• Methyl3-amino-4-hydroxy-5-methoxybenzoate
• SCHEMBL751242
• FT-0681780
• J-522137
• VISBFCKPNAZKDH-UHFFFAOYSA-N
• Benzoic acid, 3-amino-4-hydroxy-5-methoxy-, methyl ester
• ALBB-025468
• STL432334
• Methyl 3-amino-4-hydroxy-5-methoxybenzoate

• MDL： MFCD12913545
• Inchi： 1S/C9H11NO4/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4,11H,10H2,1-2H3
• InChI Key： VISBFCKPNAZKDH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=C(C=1O)N

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 1.35080

Methyl 3-amino-4-hydroxy-5-methoxybenzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives